Cas no 2137991-06-9 (1-{9-Amino-1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-methoxypropan-1-one)

• Product Name: 1-{9-Amino-1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-methoxypropan-1-one
• CAS No: 2137991-06-9
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6114444
• PubChem ID: 165847641
• Update Time: 2025-06-14

1-{9-Amino-1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-methoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-[(6r,9r)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl]propan-1-one
• 2137991-06-9
• EN300-768576
• 1-{9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-methoxypropan-1-one
• 2137066-50-1
• EN300-1085026
• 1-{9-Amino-1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-methoxypropan-1-one

• Inchi： 1S/C13H24N2O3/c1-17-8-4-12(16)15-7-9-18-13(10-15)5-2-11(14)3-6-13/h11H,2-10,14H2,1H3
• InChI Key： QAIMOUGOVMKUFA-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCOC)=O)CC21CCC(CC2)N

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 64.8Ų

Additional information on 1-{9-Amino-1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-methoxypropan-1-one

Recent Advances in the Study of 1-{9-Amino-1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-methoxypropan-1-one (CAS: 2137991-06-9)

In recent years, the compound 1-{9-Amino-1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-methoxypropan-1-one (CAS: 2137991-06-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and as a scaffold for drug discovery. The unique structural features of this compound, including its spirocyclic core and functional groups, make it an attractive candidate for further investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 1-{9-Amino-1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-methoxypropan-1-one. One notable area of research involves its role as a selective inhibitor of certain enzymes involved in inflammatory pathways. Preliminary in vitro and in vivo studies have demonstrated its efficacy in reducing pro-inflammatory cytokine production, suggesting potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another key area of investigation is the compound's potential as a central nervous system (CNS) agent. Structural analogs of 1-{9-Amino-1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-methoxypropan-1-one have shown affinity for various neurotransmitter receptors, indicating possible utility in the treatment of neurological disorders. Recent pharmacokinetic studies have also highlighted its favorable blood-brain barrier penetration, further supporting its potential as a CNS drug candidate.

The synthetic pathways for 1-{9-Amino-1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-methoxypropan-1-one have been optimized in recent years, with several research groups reporting improved yields and purity. These advancements have facilitated more extensive biological evaluation and structure-activity relationship (SAR) studies. Notably, modifications at the methoxypropan-1-one moiety have been shown to significantly influence the compound's biological activity and selectivity.

In the context of drug discovery, computational modeling studies have provided valuable insights into the molecular interactions of 1-{9-Amino-1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-methoxypropan-1-one with its biological targets. Molecular docking simulations have revealed specific binding modes that explain its observed selectivity and potency. These findings are guiding the design of next-generation derivatives with enhanced pharmacological profiles.

Looking forward, ongoing research is exploring the therapeutic potential of 1-{9-Amino-1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-methoxypropan-1-one in oncology applications. Preliminary data suggest that certain derivatives may exhibit antiproliferative effects against specific cancer cell lines, possibly through modulation of cell cycle regulatory proteins. Further investigation in this area is warranted to fully understand its mechanism of action and therapeutic potential.

In conclusion, 1-{9-Amino-1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-methoxypropan-1-one represents a versatile scaffold with multiple potential therapeutic applications. The compound's unique structural features, combined with its promising biological activities, make it an important focus of current chemical biology and pharmaceutical research. Continued investigation into its mechanisms of action and therapeutic potential is expected to yield valuable insights for drug discovery and development.